3-(Trifluoromethoxy)propyl trifluoromethanesulfonate
Description
3-(Trifluoromethoxy)propyl trifluoromethanesulfonate is a chemical compound . It is related to trifluoromethylation, an organic reaction that introduces a trifluoromethyl group into an organic compound . Trifluoromethylated compounds are significant in the pharmaceutical industry and agrochemicals .
Synthesis Analysis
The synthesis of 3-(Trifluoromethoxy)propyl trifluoromethanesulfonate can be achieved through various methods. One method involves the “chlorination/fluorination” technique . Another method involves the oxidative desulfurization-fluorination of xanthates . Trifluoromethyl triflate, which has generally been used as a precursor to [OCF3]−, is used as a bifunctional reagent to render the heteroarene more electrophilic and to deliver the trifluoromethoxy group .Molecular Structure Analysis
The molecular formula of 3-(Trifluoromethoxy)propyl trifluoromethanesulfonate is C4H4F6O3S . Its average mass is 192.157 Da and its monoisotopic mass is 192.006805 Da .Safety and Hazards
The safety data sheet for a related compound, 3-(Trifluoromethoxy)phenol, suggests that it is combustible, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled . These hazards may also apply to 3-(Trifluoromethoxy)propyl trifluoromethanesulfonate.
properties
CAS RN |
911116-28-4 |
|---|---|
Product Name |
3-(Trifluoromethoxy)propyl trifluoromethanesulfonate |
Molecular Formula |
C5H6F6O4S |
Molecular Weight |
276.16 g/mol |
IUPAC Name |
3-(trifluoromethoxy)propyl trifluoromethanesulfonate |
InChI |
InChI=1S/C5H6F6O4S/c6-4(7,8)14-2-1-3-15-16(12,13)5(9,10)11/h1-3H2 |
InChI Key |
ATRMBSWMSGIVLD-UHFFFAOYSA-N |
Canonical SMILES |
C(COC(F)(F)F)COS(=O)(=O)C(F)(F)F |
Origin of Product |
United States |
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